BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
Stable Stock Solutions of MCPA-Sodium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MCPA-sodium

Cat. No.: B164995

Introduction

MCPA-sodium ((4-chloro-2-methylphenoxy)acetic acid sodium salt) is a selective, systemic
phenoxy herbicide used to control broadleaf weeds.[1] For reproducible and accurate results in
laboratory and greenhouse experiments, the preparation of stable and accurately concentrated
stock solutions is crucial.[2] These application notes provide a detailed protocol for the
preparation of stable aqueous stock solutions of MCPA-sodium, along with information on its
physicochemical properties, storage, and safety considerations.

Physicochemical Properties of MCPA-Sodium

A comprehensive understanding of the physicochemical properties of MCPA-sodium is
essential for its proper handling and use in experimental settings.
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Property Value Reference
CAS Number 3653-48-3 [11[3]
Molecular Formula CoHsCINaOs [1]
Molecular Weight 223.61 g/mol [1]

Colorless plates or white to
Appearance _ _ [2][3]
light brown solid

Melting Point 120°C (decomposes) [1]

- Highly soluble (270-330 g/L at
Water Solubility [ [11[415]
25°C); Miscible in water

o ) Methanol: 340 g/L; Benzene: 1
Solubility in Organic Solvents " [1]
g

Experimental Protocol: Preparation of a 100 mM
MCPA-Sodium Aqueous Stock Solution

This protocol describes the preparation of a 100 mM stock solution of MCPA-sodium in water.
The concentration can be adjusted as needed based on experimental requirements.

Materials and Equipment:

e MCPA-sodium (purity = 95%)
e Analytical balance

» Deionized or distilled water

e Volumetric flask (e.g., 100 mL)
» Beaker

e Spatula

e Magnetic stirrer and stir bar
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:
o Calculate the Required Mass:

o To prepare 100 mL (0.1 L) of a 100 mM (0.1 mol/L) solution, the required mass of MCPA-
sodium (MW: 223.61 g/mol ) is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (g) = 0.1 mol/L x 0.1 L x 223.61 g/mol = 2.2361 g
e Weighing the MCPA-Sodium:
o Place a clean, dry beaker on the analytical balance and tare the balance.
o Carefully weigh out 2.2361 g of MCPA-sodium into the beaker using a spatula.
 Dissolution:

o Add approximately 50-70 mL of deionized water to the beaker containing the MCPA-
sodium.

o Place a magnetic stir bar in the beaker and place the beaker on a magnetic stirrer.

o Stir the solution until the MCPA-sodium is completely dissolved. MCPA-sodium is highly
soluble in water, so this should occur readily at room temperature.[1][3]

e Final Volume Adjustment:

o Once fully dissolved, carefully transfer the solution from the beaker into a 100 mL
volumetric flask.

o Rinse the beaker with a small amount of deionized water and add the rinsewater to the
volumetric flask to ensure a complete quantitative transfer.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b164995?utm_src=pdf-body
https://www.benchchem.com/product/b164995?utm_src=pdf-body
https://www.benchchem.com/product/b164995?utm_src=pdf-body
https://www.benchchem.com/product/b164995?utm_src=pdf-body
https://www.benchchem.com/product/b164995?utm_src=pdf-body
https://www.benchchem.com/product/b164995?utm_src=pdf-body
https://www.benchchem.com/product/b164995?utm_src=pdf-body
https://www.benchchem.com/product/b164995?utm_src=pdf-body
https://www.smolecule.com/products/s1539682
https://pubchem.ncbi.nlm.nih.gov/compound/MCPA-sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Continue to add deionized water to the volumetric flask until the bottom of the meniscus
reaches the calibration mark.

e Homogenization and Storage:

o Stopper the volumetric flask and invert it several times to ensure the solution is
homogeneous.

o Transfer the stock solution to a properly labeled storage bottle. The label should include
the name of the compound (MCPA-sodium), concentration, solvent, preparation date, and
the preparer's initials.

o For long-term storage, amber bottles are recommended to protect the solution from light,
although MCPA-sodium is generally stable.[6]

Experimental Workflow Diagram
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Workflow for MCPA-Sodium Stock Solution Preparation

Preparation

1. Calculate Mass of MCPA-Sodium

2. Weigh MCPA-Sodium on Analytical Balance

Dissalution

3. Add ~70% of Final Water Volume

4. Stir Until Completely Dissolved

Finalization & Storage

5. Transfer to Volumetric Flask

i

6. Add Water to Final Volume (QS)

i

7. Homogenize by Inversion

i

8. Transfer to Labeled Storage Bottle

Click to download full resolution via product page

Caption: Workflow for preparing an MCPA-Sodium stock solution.
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Stability and Storage Recommendations

Proper storage is essential to maintain the stability and integrity of the MCPA-sodium stock

solution.

Parameter

Recommendation

Rationale

Reference

Storage Temperature

Store at room
temperature or
refrigerate (2-8°C).

MCPA-sodium is
stable under normal
storage conditions.
Avoid extreme heat or

freezing.

[1](7]

Avoid freezing. If

frozen, warm to at

To ensure

Freezing ] homogeneity of the [7]
least 5°C and mix ) )
solution after thawing.
thoroughly before use.
Store in the original or
a tightly sealed, Prevents
Container compatible container contamination and [718]

(e.g., glass or

polyethylene).

evaporation.

Light Exposure

Store in a dark place
or use an amber
bottle.

While generally
stable, protection from
light is a good practice

for chemical solutions.

[6]18]

Maintain a neutral to

Decomposes under

pH ) ) strong acidic or basic [1]

slightly alkaline pH. N
conditions.
Aqueous stock o ]
) To minimize potential
solutions are stable ]
] degradation or
Shelf Life for several weeks [6]

when stored properly

in a refrigerator.

microbial growth over

extended periods.

Safety Precautions
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e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling MCPA-sodium.[7][8]

» Handling: Avoid contact with skin, eyes, and clothing. Do not inhale dust or solution mist.[3]
[8] Handle in a well-ventilated area or a chemical fume hood.

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
Do not contaminate water, food, or feed by storage or disposal.[7][9]

o First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water.[10] If
swallowed, seek medical attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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